4-{4-[6-methyl-2-(pyrrolidin-1-yl)pyrimidin-4-yl]piperazin-1-yl}-5,6,7,8-tetrahydroquinazoline

• IUPAC Name: 4-[4-(6-methyl-2-pyrrolidin-1-ylpyrimidin-4-yl)piperazin-1-yl]-5,6,7,8-tetrahydroquinazoline
• InChI: InChI=1S/C21H29N7/c1-16-14-19(25-21(24-16)28-8-4-5-9-28)26-10-12-27(13-11-26)20-17-6-2-3-7-18(17)22-15-23-20/h14-15H,2-13H2,1H3
• InChI Key: TXVWMEBXPBJDIU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)N2CCCC2)N3CCN(CC3)C4=NC=NC5=C4CCCC5
• Molecular Formula: C21H29N7
• Molecular Weight: 379.5 g/mol

Description

This compound is a pyrimidine derivative, which is a class of compounds that have been shown to possess significant pharmacological activity. Pyrimidine rings are found in the structures of many important natural and synthetic biologically active compounds. Derivatives of 2-(pyrrolidin-1-yl)pyrimidine, such as the compound , often show significant pharmacological activity.

Synthesis Analysis

A method was developed for the synthesis of 2-(pyrrolidin-1-yl)pyrimidines and 2-[(4,4-diarylbutyl)amino]pyrimidines by reactions of (hetero)aromatic C-nucleophiles with N-(4,4-diethoxybutyl)pyrimidin-2-amine in the presence of trifluoroacetic acid.

Molecular Structure Analysis

The structures of the synthesized products were confirmed by methods of IR spectroscopy, 1H and 13C NMR spectroscopy, and X-ray structural analysis.

Chemical Reactions Analysis

The synthesis of this compound involves reactions of (hetero)aromatic C-nucleophiles with N-(4,4-diethoxybutyl)pyrimidin-2-amine. This reaction significantly expands the applicability of this reaction and opens new possibilities for the synthesis of substituted 2-(pyrrolidin-1-yl)pyrimidines.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound can be determined using various spectroscopic techniques such as IR spectroscopy, 1H and 13C NMR spectroscopy, and X-ray structural analysis.

Scientific Research Applications

Antitumor Activity

The tetrahydroquinazoline scaffold has garnered attention as a potential antitumor agent. Researchers have explored derivatives of this compound for their ability to inhibit tumor growth and metastasis. .

Antiviral Properties

The pyrimidine and piperazine moieties in this compound contribute to its antiviral potential. Investigations have shown that derivatives exhibit activity against certain viruses, including herpes simplex virus (HSV) and human immunodeficiency virus (HIV). .

Anti-Inflammatory Effects

Imidazole-containing compounds often possess anti-inflammatory properties. The presence of imidazole rings in this tetrahydroquinazoline structure may contribute to its ability to modulate inflammatory pathways. .

Antibacterial Activity

The piperazine ring, coupled with the pyrimidine core, provides a platform for antibacterial investigations. Researchers have synthesized derivatives and evaluated their efficacy against bacterial strains. .

Antidiabetic Potential

Studies have hinted at the tetrahydroquinazoline scaffold’s role in managing diabetes. Derivatives have shown promising effects on glucose metabolism, insulin sensitivity, and pancreatic function. .

Neuroprotective Effects

The combination of pyrimidine, piperazine, and imidazole elements suggests neuroprotective potential. .

Mechanism of Action

While the exact mechanism of action for this specific compound is not mentioned in the retrieved papers, it is known that derivatives of 2-(pyrrolidin-1-yl)pyrimidine act as antagonists of the vanilloid receptor 1 and modulators of the insulin-like growth factor 1 receptor. They are also able to inhibit a wide range of enzymes.

Future Directions

The future directions for this compound could involve further exploration of its pharmacological activity. Given its significant activity as an antagonist of the vanilloid receptor 1 and modulator of the insulin-like growth factor 1 receptor, it could be further studied for potential therapeutic applications.